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Compound of Interest

Compound Name: Iron(II) sulfate dihydrate

Cat. No.: B155979 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective handling

of chemical compounds in any research and development setting. This guide provides detailed

procedures for the safe use of Iron(II) sulfate dihydrate, offering immediate, actionable

information for laboratory professionals. Adherence to these guidelines will help ensure a safe

laboratory environment and the integrity of your experimental work.

Iron(II) sulfate dihydrate can cause skin and serious eye irritation, and may cause respiratory

irritation.[1] Following proper safety procedures is paramount to mitigate these risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential when handling Iron(II) sulfate
dihydrate to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses approved under

NIOSH or EN 166(EU)

standards.[2][3]

Protects against splashes and

dust particles that can cause

serious eye irritation.[1]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or

PVC), lab coat, and apron.[2]

[3][4][5]

Prevents skin contact which

can lead to irritation.[1]

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated, a NIOSH-approved

P2 filter respirator is

recommended.[2][3]

Protects the respiratory tract

from irritation due to inhalation

of dust.[1]

Exposure Limits for Soluble Iron Salts
It is crucial to maintain workplace air concentrations below the established occupational

exposure limits.

Organization Exposure Limit (Time-Weighted Average)

NIOSH (REL) 1 mg/m³ over a 10-hour workday[6][7][8]

ACGIH (TLV) 1 mg/m³ over an 8-hour workday[6]

UK (WEL) 1 mg/m³ over an 8-hour workday

Operational Plan for Handling Iron(II) Sulfate
Dihydrate
A systematic approach to handling ensures safety and efficiency.

1. Preparation:
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Ensure that a safety shower and an eyewash station are readily accessible.[3][4]

Work in a well-ventilated area, such as a fume hood, especially when dust may be

generated.[1]

Don all required PPE before handling the chemical.[1]

2. Handling:

Avoid direct contact with skin, eyes, and clothing.[1]

Minimize dust generation during handling and weighing.[2][9]

Keep the container tightly closed when not in use.[1][4]

Do not eat, drink, or smoke in the designated work area.[2][4]

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Remove and launder any contaminated clothing before reuse.[1][2]

Clean the work area to prevent accumulation of dust.

Disposal Plan for Iron(II) Sulfate Dihydrate
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Collection:

Collect all waste material, including empty containers, in a designated and properly labeled

waste container.

Do not mix with other waste streams.

2. Spill Management:
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In case of a spill, immediately evacuate unprotected personnel from the area.

For small spills, gently sweep or vacuum the material, avoiding dust generation, and place it

into a suitable container for disposal.[3][4] Moisten with water to reduce airborne dust.[3]

Prevent the spilled material from entering drains or waterways.[1][3][4]

3. Final Disposal:

Dispose of the waste at an approved waste disposal facility, in accordance with all federal,

state, and local regulations.[1][2]

Waste generators must determine if the discarded chemical is classified as hazardous waste

under EPA guidelines (40 CFR 261.3).[1]

Workflow for Handling and Disposal of Iron(II) Sulfate Dihydrate
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Operational Plan

Disposal Plan

Preparation: Don PPE & Ensure Ventilation

Handling: Minimize Dust & Avoid Contact

Post-Handling: Decontaminate & Clean Spill Management: Contain & Clean

Accidental Spill

Waste Collection: Segregate & Label

Transfer Waste

Final Disposal: Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Iron(II) sulfate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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